Cas no 1504-67-2 (2-Propen-1-ol, 3-(3-chlorophenyl)-)

1504-67-2 structure
Product name:2-Propen-1-ol, 3-(3-chlorophenyl)-
2-Propen-1-ol, 3-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol, 3-(3-chlorophenyl)-
- 3-chlorocinnamyl alcohol
- 3-(3-chlorophenyl)prop-2-en-1-ol
- MFCD11848631
- (E)-3-(3-chlorophenyl)prop-2-en-1-ol
- NSC624006
- 1504-67-2
- m-Chlorocinnamyl alcohol
- 119125-31-4
- (E)-3-(3-Chloro-phenyl)-prop-2-en-1-ol
- EN300-1246673
- NSC-624006
- SCHEMBL81747
- 3-(3-Chlorophenyl)-2-propen-1-ol
-
- Inchi: InChI=1S/C9H9ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-5,7,11H,6H2/b4-2+
- InChI Key: WKUYJSAYZXQXSD-DUXPYHPUSA-N
- SMILES: C1=CC(=CC(=C1)Cl)C=CCO
Computed Properties
- Exact Mass: 168.03427
- Monoisotopic Mass: 168.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-Propen-1-ol, 3-(3-chlorophenyl)- Related Literature
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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5. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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